3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H25NO5
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C26H25NO5/c1-31-19-12-13-24(32-2)20(16-19)23(28)17-26(30)21-10-6-7-11-22(21)27(25(26)29)15-14-18-8-4-3-5-9-18/h3-13,16,30H,14-15,17H2,1-2H3
• InChI Key: CPVCHFVYBLRTDF-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O

Description

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has gained significant attention due to its potential applications in scientific research.

Scientific Research Applications

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various scientific research fields. It has shown promising results in cancer research, particularly in the treatment of breast cancer. It has also been studied for its potential use as an anti-inflammatory agent and for its neuroprotective properties.

Mechanism of Action

The mechanism of action of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one can induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a novel therapeutic agent for cancer and inflammatory diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in these applications.

Future Directions

Future research on 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one should focus on elucidating its mechanism of action and optimizing its use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further research could investigate its potential use in other areas, such as neurodegenerative diseases and as an antioxidant.

Synthesis Methods

The synthesis of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves a multistep process. The initial step involves the condensation of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form 2-(2,5-dimethoxyphenyl)-2-oxoethyl acetate. This intermediate is then reacted with indoline-2,3-dione in the presence of a base to form the final product.